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Compound of Interest

Compound Name: Trimethylsilylmethyl azide
CAS No.: 87576-94-1
Cat. No.: B1267221

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Trimethylsilylmethyl azide (TMSMA), also known as azidomethyltrimethylsilane, is a valuable
reagent in organic synthesis, primarily utilized as a safer substitute for the highly explosive and
toxic methyl azide. It serves as a key intermediate in the introduction of the azidomethyl group
and in the formation of various nitrogen-containing heterocyclic compounds. Its stability and
utility in reactions such as aminations and cycloadditions make it a significant tool in medicinal
chemistry and drug development.[1]

This document provides detailed application notes and protocols for the safe handling and
storage of Trimethylsilylmethyl azide to ensure the safety of laboratory personnel and the
integrity of experimental results.

Hazard Identification and Safety Precautions

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1267221#bc-rfq
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#safe-handling-and-storage-of-trimethylsilylmethyl-azide-application-notes-and-protocols
https://m.chemicalbook.com/ProductChemicalPropertiesCB6264697_EN.htm
https://www.benchchem.com/product/b1267221/docs?utm_src=pdf-body#safe-handling-and-storage-of-trimethylsilylmethyl-azide-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267221?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Trimethylsilylmethyl azide is a hazardous chemical that requires careful handling to prevent
accidents. The primary hazards are its flammability and potential toxicity.

GHS Hazard Statements:

e H225: Highly flammable liquid and vapor.[2]

Precautionary Statements:

o P210: Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources.
No smoking.[3]

o P233: Keep container tightly closed.[3]

e P240: Ground and bond container and receiving equipment.[3]

e P241: Use explosion-proof electrical/ventilating/lighting equipment.[3]

e P242: Use non-sparking tools.[3]

o P243: Take action to prevent static discharges.[3]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.[3]

o P370+P378: In case of fire: Use dry chemical, carbon dioxide, or alcohol-resistant foam to
extinguish.[3]

e P403+P235: Store in a well-ventilated place. Keep cool.[3]

e P501: Dispose of contents/container to an approved waste disposal plant.[3]

General Safety Precautions:

e Always work in a well-ventilated chemical fume hood.[3]

e Avoid contact with skin, eyes, and clothing.[3]
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Physical and Chemical Properties

Avoid inhalation of vapor or mist.

Prevent fire caused by electrostatic discharge.[3]

Use personal protective equipment (PPE) as specified in Section 4.

Handle under an inert atmosphere (e.g., nitrogen or argon) as it is sensitive to moisture.[1]

A summary of the known physical and chemical properties of Trimethylsilylmethyl azide is

provided in the table below.

Property Value Reference(s)
Molecular Formula C4H11NsSi [4]

Molecular Weight 129.24 g/mol [4]
Appearance Colorl.ess' to yellow to green 1]

clear liquid

Boiling Point 43 °C at 43 mmHg

Flash Point 6 °C [1]

Density 0.87 g/cm?3 [1]

Refractive Index

1.4300 to 1.4340

[1]

Solubility

Soluble in organic solvents;

insoluble in water.

[1]

Stability

Stable at temperatures up to at
least 120 °C. Can be stored in
a refrigerator for more than 6
months. It is a safe substitute

for methyl azide.

[1]

Hydrolytic Sensitivity

Reacts slowly with

moisture/water.

[1]
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Personal Protective Equipment (PPE)

When handling Trimethylsilylmethyl azide, the following PPE is mandatory:

Eye Protection: Tightly fitting safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber). Gloves must be inspected
before use.

Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing.

Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a full-
face respirator with appropriate cartridges should be used.

Storage Procedures

Proper storage of Trimethylsilylmethyl azide is crucial to maintain its stability and prevent
hazardous situations.

o Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3]

Keep the container tightly closed and sealed.[3]

Store under an inert gas atmosphere (e.g., nitrogen).

It is recommended to store in a refrigerator.[1]

Keep away from incompatible materials such as oxidizing agents and strong acids.
Spill and Disposal Procedures

Spill Response:

o Evacuate the area immediately.

e Ensure adequate ventilation and remove all sources of ignition.[3]

o Wear appropriate PPE, including respiratory protection.
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» Contain the spill using an inert absorbent material (e.g., sand, earth).

o Collect the absorbed material using non-sparking tools and place it in a suitable, labeled
container for hazardous waste disposal.[3]

e Do not allow the spilled material to enter drains or waterways.

Waste Disposal:

o Dispose of waste material in accordance with local, state, and federal regulations.
o Contact a licensed professional waste disposal service to dispose of this material.

Experimental Protocols

Protocol 7.1: General Procedure for the Amination of
Aryl Grignhard Reagents

This protocol describes a typical application of Trimethylsilylmethyl azide in the amination of
an aryl Grignard reagent.

Materials:

e Aryl bromide

e Magnesium turnings

e Anhydrous diethyl ether

o Trimethylsilylmethyl azide (TMSMA)
e 1 M HCI solution

» Saturated sodium bicarbonate solution
e Anhydrous magnesium sulfate

e Round-bottom flask
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» Reflux condenser
e Addition funnel

o Magnetic stirrer
Procedure:

e Set up a dry, three-necked round-bottom flask equipped with a reflux condenser, an addition
funnel, and a magnetic stirrer under an inert atmosphere (nitrogen or argon).

 To the flask, add magnesium turnings (1.2 equivalents).

o Prepare the Grignard reagent by adding a solution of the aryl bromide (1.0 equivalent) in
anhydrous diethyl ether dropwise to the magnesium turnings.

¢ Once the Grignard reagent formation is complete, cool the reaction mixture to room
temperature.

e Add a solution of Trimethylsilylmethyl azide (1.2 equivalents) in anhydrous diethyl ether
dropwise to the Grignard reagent at room temperature.

 Stir the reaction mixture for the appropriate time as determined by reaction monitoring (e.g.,
TLC or GC-MS).

e Upon completion, carefully quench the reaction by the slow addition of 1 M HCI solution.
o Separate the aqueous and organic layers. Extract the aqueous layer with diethyl ether.
o Combine the organic layers and wash with saturated sodium bicarbonate solution and brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

» Purify the crude product by column chromatography or distillation to obtain the desired
primary amine.

Visualizations
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Diagram 1: Safe Handling Workflow for
Trimethylsilylmethyl Azide "dot
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Caption: General reaction pathway for the amination of an aryl halide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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